EG01377 (dihydrochloride)

• IUPAC Name: (2S)-2-[[3-[[5-[4-(aminomethyl)phenyl]-2,3-dihydro-1-benzofuran-7-yl]sulfonylamino]thiophene-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoic acid;dihydrochloride
• InChI: InChI=1S/C26H30N6O6S2.2ClH/c27-14-15-3-5-16(6-4-15)18-12-17-7-10-38-22(17)21(13-18)40(36,37)32-19-8-11-39-23(19)24(33)31-20(25(34)35)2-1-9-30-26(28)29;;/h3-6,8,11-13,20,32H,1-2,7,9-10,14,27H2,(H,31,33)(H,34,35)(H4,28,29,30);2*1H/t20-;;/m0../s1
• InChI Key: ZYFLTIBQQSYBQT-FJSYBICCSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2S(=O)(=O)NC3=C(SC=C3)C(=O)NC(CCCN=C(N)N)C(=O)O)C4=CC=C(C=C4)CN.Cl.Cl
• Isomeric SMILES: C1COC2=C1C=C(C=C2S(=O)(=O)NC3=C(SC=C3)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)C4=CC=C(C=C4)CN.Cl.Cl
• Molecular Formula: C26H32Cl2N6O6S2
• Molecular Weight: 659.6 g/mol

Description

EG01377 (dihydrochloride) is a potent, bioavailable, and selective inhibitor of neuropilin-1 (NRP1). It has a dissociation constant (Kd) of 1.32 μM and an inhibitory concentration (IC50) of 609 nM for both NRP1-a1 and NRP1-b1 . This compound exhibits antiangiogenic, antimigratory, and antitumor effects .

Preparation Methods

The synthetic routes and reaction conditions for EG01377 (dihydrochloride) are not explicitly detailed in the available literature. it is known that the compound is synthesized and purified to achieve a high level of bioavailability and selectivity . Industrial production methods likely involve standard organic synthesis techniques, followed by purification processes to ensure the compound’s efficacy and purity.

Chemical Reactions Analysis

EG01377 (dihydrochloride) undergoes several types of chemical reactions, primarily involving its interaction with vascular endothelial growth factor A (VEGF-A) and neuropilin-1 (NRP1). The compound inhibits VEGF-A stimulated tyrosine phosphorylation of VEGF-R2/KDR . Common reagents and conditions used in these reactions include concentrations of 3-30 μM for in vitro studies . Major products formed from these reactions include reduced HUVEC cell migration and delayed VEGF-induced wound closure .

Scientific Research Applications

EG01377 (dihydrochloride) has a wide range of scientific research applications:

Chemistry: Used as a selective inhibitor in studies involving neuropilin-1 (NRP1).

Biology: Investigated for its effects on cell migration, angiogenesis, and tumor growth.

Medicine: Explored for potential therapeutic applications in cancer treatment due to its antiangiogenic and antitumor properties

Industry: Utilized in the development of new drugs targeting neuropilin-1 (NRP1) and related pathways

Mechanism of Action

EG01377 (dihydrochloride) exerts its effects by selectively inhibiting neuropilin-1 (NRP1). This inhibition blocks the production of transforming growth factor beta (TGFβ) by NRP1+ regulatory T-cells in the presence of tumor cell-derived factors . The compound also reduces VEGF-induced angiogenesis and cell migration by inhibiting VEGF-A stimulated tyrosine phosphorylation of VEGF-R2/KDR .

Comparison with Similar Compounds

EG01377 (dihydrochloride) is unique due to its high selectivity and potency as a neuropilin-1 (NRP1) inhibitor. Similar compounds include:

EG00229: Another NRP1 inhibitor with similar antiangiogenic and antitumor effects.

Traxivitug: A compound targeting the same pathway but with different molecular interactions.

BDC2.5 mimotope: Another inhibitor with comparable bioactivity.

EG01377 (dihydrochloride) stands out due to its specific binding affinity and efficacy in reducing cell migration and angiogenesis .